Cas no 946265-87-8 (5-2-(4-chlorophenyl)-2-oxoethyl-7-(furan-2-yl)-2-methyl-4H,5H-1,3thiazolo4,5-dpyridazin-4-one)

• Product Name: 5-2-(4-chlorophenyl)-2-oxoethyl-7-(furan-2-yl)-2-methyl-4H,5H-1,3thiazolo4,5-dpyridazin-4-one
• CAS No: 946265-87-8
• MF: C₁₈H₁₂ClN₃O₃S
• MW: 385.824181556702
• CID: 6477269
• Update Time: 2025-10-28

5-2-(4-chlorophenyl)-2-oxoethyl-7-(furan-2-yl)-2-methyl-4H,5H-1,3thiazolo4,5-dpyridazin-4-one Chemical and Physical Properties

Names and Identifiers

• 5-2-(4-chlorophenyl)-2-oxoethyl-7-(furan-2-yl)-2-methyl-4H,5H-1,3thiazolo4,5-dpyridazin-4-one
• 5-[2-(4-chlorophenyl)-2-oxoethyl]-7-(furan-2-yl)-2-methyl-[1,3]thiazolo[4,5-d]pyridazin-4-one

• Inchi： 1S/C18H12ClN3O3S/c1-10-20-16-17(26-10)15(14-3-2-8-25-14)21-22(18(16)24)9-13(23)11-4-6-12(19)7-5-11/h2-8H,9H2,1H3
• InChI Key： JBSCCDFQGPITBQ-UHFFFAOYSA-N
• SMILES： C1(=O)N(CC(C2=CC=C(Cl)C=C2)=O)N=C(C2=CC=CO2)C2SC(C)=NC1=2

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds Ketones
• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds Carbonyl compounds Ketones

Additional information on 5-2-(4-chlorophenyl)-2-oxoethyl-7-(furan-2-yl)-2-methyl-4H,5H-1,3thiazolo4,5-dpyridazin-4-one

Introduction to Compound with CAS No. 946265-87-8 and Its Applications in Chemical Biology

The compound with the CAS number 946265-87-8 is a highly intriguing molecule that has garnered significant attention in the field of chemical biology. Its systematic name, 5-2-(4-chlorophenyl)-2-oxoethyl-7-(furan-2-yl)-2-methyl-4H,5H-1,3thiazolo[4,5-d]pyridazin-4-one, suggests a complex and multifaceted structure that may contribute to its unique biological properties. This introduction aims to provide a comprehensive overview of the compound, its potential applications, and the latest research findings that highlight its significance.

The molecular framework of this compound incorporates several key structural motifs that are known to be relevant in drug design. The presence of a thiazolo[4,5-d]pyridazinone core is particularly noteworthy, as this scaffold has been extensively studied for its pharmacological activity. Thiazolo[4,5-d]pyridazinones are known to exhibit a wide range of biological effects, including anti-inflammatory, antimicrobial, and anticancer properties. The incorporation of a furan-2-yl moiety further enhances the structural complexity and may contribute to the compound's binding affinity and selectivity.

One of the most compelling aspects of this compound is its potential as a lead molecule in the development of novel therapeutic agents. Recent studies have demonstrated that derivatives of thiazolo[4,5-d]pyridazinones can interact with various biological targets, making them attractive candidates for drug discovery. The 4-chlorophenyl substituent in the molecule may play a crucial role in modulating the compound's bioactivity by influencing its electronic properties and binding interactions.

In vitro studies have begun to unravel the mechanistic basis of the compound's biological effects. Initial experiments suggest that it may exert its pharmacological actions by inhibiting specific enzymes or receptors involved in disease pathways. For instance, some preliminary data indicate that this compound could interfere with signaling pathways associated with inflammation and cancer progression. These findings are particularly promising given the growing interest in targeting these pathways for therapeutic intervention.

The synthesis of this compound represents a significant achievement in organic chemistry. The multi-step synthesis involves careful functional group transformations and regioselective reactions to construct the desired molecular architecture. The use of advanced synthetic techniques has allowed researchers to produce high-purity samples of the compound, which are essential for detailed biological evaluation.

The potential applications of this compound extend beyond traditional pharmaceuticals. Its unique structural features make it a valuable tool for studying enzyme mechanisms and developing new chemical probes. Researchers are exploring its use as an intermediate in the synthesis of more complex molecules with tailored biological activities. This versatility underscores the importance of investing in basic research to uncover novel chemical entities with broad utility.

The latest research trends in chemical biology emphasize the need for innovative molecular architectures to overcome challenges in drug resistance and improve treatment outcomes. Compounds like this one, with their complex scaffolds and diverse functional groups, offer new opportunities for addressing these challenges. By leveraging computational methods and high-throughput screening, scientists are identifying promising candidates for further development.

The safety and regulatory aspects of this compound are also being carefully evaluated. As with any new chemical entity, thorough toxicological studies are essential to ensure its safe use in preclinical and clinical settings. Collaborative efforts between chemists, biologists, and clinicians are crucial for translating laboratory discoveries into viable therapeutic options.

In conclusion, the compound with CAS number 946265-87-8 represents a significant advancement in chemical biology research. Its unique structure and promising biological properties make it a valuable asset in the search for new treatments for various diseases. Continued investigation into its mechanisms of action and potential applications will further solidify its importance in the field.